Cas no 2138070-52-5 (3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one)

• Product Name: 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one
• CAS No: 2138070-52-5
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5603057
• PubChem ID: 165747877
• Update Time: 2025-05-17

3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one
• 2138070-52-5
• EN300-1158808
• 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one

• Inchi： 1S/C13H23NO/c1-9(2)12-5-4-11(15)6-13(12)14-7-10(3)8-14/h9-10,12-13H,4-8H2,1-3H3
• InChI Key： PCCHOSJOGMQUCH-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)C)C(C1)N1CC(C)C1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one

Introduction to 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one (CAS No. 2138070-52-5) and Its Emerging Applications in Chemical Biology

The compound 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one (CAS No. 2138070-52-5) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally complex molecule, it combines a cyclohexanone backbone with an azetidine ring, both of which are known for their diverse biological activities. This introduction explores the compound's chemical properties, potential applications in medicinal chemistry, and its relevance to contemporary research in the field.

The molecular framework of 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one is characterized by its rigid cyclohexanone moiety and the flexible 3-methylazetidine side chain. The presence of these functional groups suggests a high degree of versatility in terms of reactivity and interaction with biological targets. The cyclohexanone ring, in particular, is a common scaffold in drug discovery due to its ability to adopt multiple conformations, which can facilitate binding to proteins and enzymes. Meanwhile, the azetidine ring introduces a unique spatial and electronic environment that can modulate the compound's pharmacological effects.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies using molecular docking simulations have shown that 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one has potential interactions with various enzymes and receptors, including those implicated in inflammatory pathways and metabolic disorders. These findings align with the growing interest in developing small-molecule modulators that can selectively target specific biological processes.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one has been explored as a means to enhance its therapeutic potential. By modifying substituents on the azetidine ring or introducing additional functional groups, researchers aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, recent publications highlight the use of this compound as a precursor in the development of novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

The azetidine ring itself is a privileged scaffold in drug design due to its ability to mimic natural amino acid structures. This feature has led to its incorporation into peptidomimetics, which are designed to mimic the bioactivity of peptides without their drawbacks, such as rapid degradation or immunogenicity. The compound 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one exemplifies how structural modifications can enhance the binding affinity and selectivity of such mimetics, making them promising candidates for further development.

Moreover, the cyclohexanone moiety in this compound offers opportunities for further derivatization through reactions such as Friedel-Crafts alkylation or acylation. These transformations can introduce additional functional groups that may improve pharmacological activity or enable new routes of administration. For example, esters derived from cyclohexanone have been shown to exhibit enhanced oral bioavailability due to their favorable solubility profiles.

Current research also emphasizes the importance of green chemistry principles in the synthesis of complex molecules like 3-(3-Methylazetidin-1-yl)-4-(propan-2-yl)cyclohexan-1-one. By employing catalytic methods and solvent-free reactions, scientists aim to minimize waste and energy consumption while maintaining high yields. Such approaches not only align with sustainability goals but also often lead to more efficient synthetic routes that are better suited for industrial-scale production.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For instance, derivatives of cyclohexanone have been investigated for their antimicrobial properties, making them valuable in developing new crop protection agents. Similarly, functionalized azetidine derivatives could serve as building blocks for advanced polymers or liquid crystals with tailored properties.

In conclusion,3-(3-Methylazetidin-1-y l)-4-(propan -2 -y l)cyc lohex an -1 -o ne (CAS No. 2138070 -52 -5) represents a structurally intriguing molecule with significant potential across multiple domains of chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain at the forefront of innovation in medicinal chemistry and beyond.